4-[5-(methylthio)-1,3,4-oxadiazol-2-yl]pyridine

• IUPAC Name: 2-methylsulfanyl-5-pyridin-4-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C8H7N3OS/c1-13-8-11-10-7(12-8)6-2-4-9-5-3-6/h2-5H,1H3
• InChI Key: UBCGDHKEHMROQX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(O1)C2=CC=NC=C2
• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23 g/mol

Description

The compound “4-[5-(methylthio)-1,3,4-oxadiazol-2-yl]pyridine” is a type of heterocyclic compound. It contains a pyridine ring and an oxadiazole ring, which are connected by a methylthio group. This compound is part of a class of compounds that have been studied for their potential pharmacological properties.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a pyridine ring and an oxadiazole ring, which are connected by a methylthio group. The exact structure would need to be confirmed by spectroscopic data such as mass spectra, 1H NMR, 13C NMR, and single X-Ray diffraction analysis.

Scientific Research Applications

Structural and Spectral Analysis

• Internal Rotations and Spectroscopy Studies : Eshimbetov et al. (2017) conducted a detailed study of the internal rotations in isomeric 5-(pyridyl)-1,3,4-oxadiazol-2-thiones and 2-methylthio-5-(pyridyl)-1,3,4-oxadiazoles. The research used DFT and MP2 methods to explore the molecular properties and theoretical UV spectra of these compounds, observing significant interactions between pyridine and N4 oxadiazole nitrogen atoms (Eshimbetov, Tojiyev, & Ziyaev, 2017).

Crystal Structure and Synthesis

• X-Ray Diffraction and Biological Activity : Shen et al. (2018) synthesized and analyzed the crystal structure of 2-(pyridin-4-yl)-5-(undecylthio)-1,3,4-oxadiazole. This research also included preliminary biological testing, indicating the compound's activity against Pythium ultimum (Shen et al., 2018).

Antimicrobial Applications

• Antimycobacterial Activity : Navarrete-Vázquez et al. (2007) synthesized 4-(5-substituted-1,3,4-oxadiazol-2-yl)pyridine derivatives and evaluated their in vitro antimycobacterial activity. Some compounds showed notable activity against Mycobacterium tuberculosis, with specific derivatives being more potent than standard drugs (Navarrete-Vázquez et al., 2007).

Synthesis of Derivatives and Complexes

• Heterocyclic Derivative Synthesis : El‐Sayed et al. (2008) synthesized a variety of N- and S-substituted 1,3,4-oxadiazole derivatives. The study explored the synthesis processes and characterized the structures through spectral and analytical data (El‐Sayed et al., 2008).
• Coordination Polymers with Oxadiazol-Pyridine Ligands : Ding et al. (2017) designed and synthesized novel coordination polymers using isomeric oxadiazol-pyridine ligands. The study revealed variations in structural diversities and highlighted the potential of these compounds in luminescent sensing and magnetic susceptibility applications (Ding et al., 2017).

Biological Activity and Applications

• Anticancer Agent Synthesis : Redda and Gangapuram (2007) reported the synthesis and anti-cancer activity of 1,3,4-oxadiazolyl tetrahydropyridines, emphasizing their potential as anticancer agents (Redda & Gangapuram, 2007).

Reaction and Mechanism Studies

• Desulfurization in Oxidative Cyclization : Gómez-Saiz et al. (2002) investigated the oxidative cyclization of thiosemicarbazones, resulting in the formation of 1,3,4-oxadiazole derivatives. This study provided insights into the reaction mechanisms and structural transformations involved (Gómez-Saiz et al., 2002).

Antimicrobial and Biochemical Research

• Antibacterial Activity and Mechanism : Song et al. (2017) designed and synthesized various 1,3,4-oxadiazole thioether derivatives to assess their antibacterial activities. Their research included a proteomic analysis of the bacterial response to these compounds, contributing to the understanding of their action mechanism (Song et al., 2017).

Future Directions

The future directions for the study of “4-[5-(methylthio)-1,3,4-oxadiazol-2-yl]pyridine” could involve further exploration of its synthesis, characterization, and potential biological activities. Given the promising properties of similar compounds, this compound could potentially serve as a lead compound for the development of new drugs or agrochemicals.